Cas no 1142-00-3 (Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester)
1142-00-3 structure
Product Name:Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester
CAS No:1142-00-3
MF:C8H10N2O5S
MW:246.240400791168
CID:216683
PubChem ID:312561
Update Time:2025-04-19
Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester
- (3-nitrophenyl) N,N-dimethylsulfamate
- AC1L7LKA
- N,N-Dimethyl-sulfaminsaeure-(3-nitro-phenyl-ester)
- N,N-Dimethyl-sulfaminsaeure-< 3-nitro-phenyl-ester>
- NSC222666
- 1142-00-3
- NSC-222666
- SCHEMBL14596895
- DTXSID20310193
-
- Inchi: 1S/C8H10N2O5S/c1-9(2)16(13,14)15-8-5-3-4-7(6-8)10(11)12/h3-6H,1-2H3
- InChI Key: BJZZCZGARFSRKZ-UHFFFAOYSA-N
- SMILES: S(N(C)C)(=O)(=O)OC1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 246.0311
- Monoisotopic Mass: 246.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.447
- Boiling Point: 359.9°Cat760mmHg
- Flash Point: 171.5°C
- Refractive Index: 1.578
- PSA: 89.75
- LogP: 2.38400
Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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